![molecular formula C16H19N3O2 B7646085 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one](/img/structure/B7646085.png)
2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is known for its unique structure and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one is not fully understood. However, it is believed that the compound exerts its cytotoxic and anti-inflammatory effects by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to exhibit significant cytotoxic activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, the compound has been shown to exhibit anti-inflammatory effects in various animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one in lab experiments is its unique structure, which makes it a promising candidate for the development of novel drugs. However, one of the main limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions related to the study of 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one. One of the main areas of focus is the development of novel anticancer drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as an anti-inflammatory agent. Finally, there is a need for the development of new methods for synthesizing this compound that are more efficient and cost-effective.
Synthesis Methods
The synthesis of 2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one has been accomplished using various methods. One of the most commonly used methods involves the condensation of 2-aminopyridine with benzaldehyde in the presence of piperidine-1-carboxylic acid. The resulting intermediate is then treated with acetic anhydride to obtain the final product. Other methods involve the use of different reactants and catalysts, but the overall process remains similar.
Scientific Research Applications
2-Phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit significant cytotoxic activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, the compound has been studied for its potential as an anti-inflammatory agent and has shown promising results in various animal models.
properties
IUPAC Name |
2-phenyl-6-(piperidine-1-carbonyl)-4,5-dihydropyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c20-15-10-9-14(16(21)18-11-5-2-6-12-18)17-19(15)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGVSMWPBTUNLQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=NN(C(=O)CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.